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Compound of Interest

Compound Name: Carbomer 980

Cat. No.: B8065650

Optimizing Carbomer 980 Gel Viscosity: A
Technical Support Guide

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides in-depth guidance on optimizing the viscosity of
Carbomer 980 gels for a variety of applications. Whether you are troubleshooting an existing
formulation or developing a new one, this resource offers detailed experimental protocols,
answers to frequently asked questions, and data-driven insights to help you achieve your
desired rheological properties.

Quick Links

e --INVALID-LINK--
e --INVALID-LINK--
e --INVALID-LINK--
e --INVALID-LINK--

Frequently Asked Questions (FAQs)

1. What is the optimal pH range for achieving maximum viscosity with Carbomer 9807
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The viscosity of a Carbomer 980 gel is highly dependent on pH. Unneutralized, an aqueous
dispersion of Carbomer 980 will have a pH of approximately 3.[1] As a neutralizer is added, the
polymer chains begin to uncoil due to electrostatic repulsion between the negatively charged
carboxylate groups, leading to a significant increase in viscosity.[1][2] The optimal pH range for
achieving maximum viscosity is typically between 6.0 and 7.5.[3][4] Within this range, the
acrylic acid polymer is fully neutralized, resulting in the highest degree of polymer chain
extension and, consequently, the highest viscosity.[4] While high viscosities can be achieved in
a broader pH range of 5.0 to 9.0, exceeding a pH of 10 can lead to a decrease in viscosity.[3][5]

[6]
2. How does the concentration of Carbomer 980 affect the final viscosity of the gel?

The concentration of Carbomer 980 is directly proportional to the viscosity of the resulting gel.
[7] Higher concentrations of the polymer will result in a more viscous gel. For many
applications, a concentration between 0.2% and 1.0% by weight is sufficient to achieve the
desired thickening effect.[8] For skincare products, it is often recommended to keep the final
concentration below 0.8% to avoid a film-like feeling on the skin.[9]

3. What are the most common neutralizers for Carbomer 980, and how do they differ?

Common neutralizers include inorganic bases like sodium hydroxide (NaOH) and potassium
hydroxide (KOH), and organic amines such as triethanolamine (TEA).[9][10]

e Sodium Hydroxide (NaOH) and Potassium Hydroxide (KOH): These are strong bases that
provide rapid and efficient neutralization. They are often used in agueous systems.[10]

» Triethanolamine (TEA): This is a milder, organic amine that is frequently used in cosmetic
and pharmaceutical formulations. It can help to create sparklingly clear gels.[11] In
hydroalcoholic systems, the choice of neutralizer is critical, as some may not be soluble.[4]
For instance, in formulations with a high alcohol content, Triisopropanolamine (TIPA) might
be a better choice.[1]

The choice of neutralizer can influence the final properties of the gel, including its clarity and
texture.[7]

4. Can electrolytes be included in Carbomer 980 gel formulations?
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Carbomer 980 gels are sensitive to the presence of electrolytes, such as salts.[7] The addition
of electrolytes can cause a significant drop in viscosity.[1][7] This is due to the shielding of the
negative charges on the polymer backbone, which reduces the electrostatic repulsion and
allows the polymer chains to coil up again.[7] Divalent and trivalent cations (e.g., Ca?*, Mg?*,
AR+) have a more pronounced effect on viscosity reduction than monovalent cations (e.g., Na*,
K+).[7] If electrolytes are a necessary component of the formulation, using a salt-tolerant grade
of carbomer, such as Carbopol® Ultrez 30, may be beneficial.[1]

5. What is the best way to disperse Carbomer 980 powder to avoid clumping?

Proper dispersion is crucial to avoid the formation of "fish eyes" or clumps of unhydrated
polymer. The powder should be added to the vortex of a rapidly stirred liquid to ensure that
each particle is wetted individually.[12] Using a sieve to sprinkle the powder slowly and evenly
onto the surface of the liquid is also a highly effective method.[12] To further improve
dispersion, you can pre-wet the Carbomer 980 with a non-aqueous solvent like glycerin or
propylene glycol before adding it to the water phase.[6][10]

Troubleshooting Guide
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Issue

Potential Cause(s)

Recommended Solution(s)

Low Viscosity

- Incorrect pH: The pH is
outside the optimal range of
6.0-7.5.[3][4]- Presence of
Electrolytes: Salts or other
ionic ingredients are present in
the formulation.[1][7]-
Insufficient Polymer
Concentration: The amount of
Carbomer 980 is too low.-
Excessive Shear: High shear
mixing after neutralization can
permanently break down the
polymer network, leading to a

loss of viscosity.[12]

- Adjust the pH to within the
6.0-7.5 range using a suitable
neutralizer.- If electrolytes are
necessary, consider using a
salt-tolerant grade of
carbomer.[1] Alternatively, add
a chelating agent like EDTA to
bind metal ions.[9]- Increase
the concentration of Carbomer
980 in increments.- Reduce
the shear rate or mixing time
after the gel has been

neutralized.[1]

Lumps or "Fish Eyes" in the
Gel

- Improper Dispersion: The
Carbomer 980 powder was
added too quickly or without
sufficient agitation, leading to
the formation of agglomerates.
[12]

- Ensure the powder is sifted
and added slowly to the vortex
of a well-agitated liquid.[12]-
Pre-wet the Carbomer 980 with
a non-aqueous liquid like
glycerin or propylene glycol
before adding it to water.[6]
[10]- Allow sufficient time for
the polymer to fully hydrate
before neutralization. This can

take several hours.[13]
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Cloudy or Hazy Gel

- Incomplete Hydration: The
Carbomer 980 has not fully
hydrated.- Air Entrapment:
Vigorous mixing can introduce
air bubbles that are difficult to
remove.[14]- Incompatible
Ingredients: Certain
ingredients may not be fully
soluble or may interact with the

carbomer.

- Allow more time for hydration,
stirring occasionally.[13]- Use a
slower mixing speed to
minimize aeration. If bubbles
are present, allow the gel to
stand undisturbed for them to
dissipate.- Review the
compatibility of all formulation
components with Carbomer
980.

Stringy or "Snotty" Texture

- Over-neutralization: The pH
has been raised too high,
causing the gel structure to

start breaking down.[6]

- Carefully monitor the pH
during neutralization and avoid
exceeding the optimal range. If
the pH is too high, it can
sometimes be adjusted back
with a small amount of an
acidic solution, but this may

impact the final viscosity.

Experimental Protocols
Protocol 1: Basic Carbomer 980 Gel Preparation and
Neutralization

Objective: To prepare a simple aqueous gel and optimize its viscosity through pH adjustment.

Materials:

Carbomer 980 powder

Deionized water

Neutralizer solution (e.g., 10% w/w Sodium Hydroxide or 10% w/w Triethanolamine)

Beaker

Overhead stirrer or magnetic stirrer
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e pH meter

e Viscometer

Methodology:

Weigh the required amount of deionized water into a beaker.

e While stirring the water to create a vortex, slowly and evenly sift the Carbomer 980 powder
onto the surface of the water. Avoid dumping the powder in all at once to prevent clumping.

o Continue stirring until the powder is fully dispersed. This may take 30-60 minutes.

» Allow the dispersion to hydrate for at least one hour. For best results, allow it to hydrate
overnight. The solution will appear translucent and slightly viscous.

e Begin adding the neutralizer solution dropwise while continuously monitoring the pH of the
dispersion with a calibrated pH meter.

e Observe the increase in viscosity as the pH rises.
o Continue adding the neutralizer until the target pH (typically between 6.0 and 7.5) is reached.

o Measure the final viscosity of the gel using a viscometer.

Protocol 2: Evaluating the Effect of Electrolytes on
Viscosity

Objective: To determine the impact of a specific salt on the viscosity of a Carbomer 980 gel.
Materials:

e Pre-prepared Carbomer 980 gel (from Protocol 1)

e Salt solution of known concentration (e.g., 10% w/w Sodium Chloride)

o Beakers
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o Stirrer
e Viscometer
Methodology:

» Weigh out several equal aliquots of the pre-prepared Carbomer 980 gel into separate
beakers.

o To each beaker, add a different, precisely measured amount of the salt solution. Ensure one
beaker is left as a control with no added salt.

o Gently stir each sample to ensure uniform distribution of the salt. Avoid high shear mixing.
e Allow the samples to equilibrate for at least 30 minutes.

e Measure the viscosity of each sample and the control.

» Record the viscosity as a function of the salt concentration.

Data Tables

Table 1: Effect of Carbomer 980 Concentration on Viscosity

Carbomer 980 Concentration (% wi/w) Typical Viscosity Range (cP) at pH 7.0
0.2 5,000 - 15,000

0.5 40,000 - 60,000

1.0 60,000 - 80,000

Note: These are approximate values and can vary depending on the specific neutralizer used,
the shear history of the gel, and the measurement parameters.

Table 2: Influence of Neutralizer on Gel Properties
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Neutralizer Typical Characteristics

- High efficiency- Can produce very clear gels-

Sodium Hydroxide (NaOH) ] ]
Strong base, requires careful handling

- Milder base- Often used in cosmetics for its
Triethanolamine (TEA) good skin feel- Can produce sparklingly clear

gels

- Similar to NaOH in efficiency- Can be used to

Potassium Hydroxide (KOH
Y ( ) formulate "potassium-based" products

Visualizations
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Caption: Workflow for Carbomer 980 Gel Formulation and Viscosity Optimization.
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Low Viscosity Issue
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Caption: Troubleshooting Logic for Low Viscosity in Carbomer 980 Gels.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Optimizing the viscosity of Carbomer 980 gels for
specific applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8065650#0ptimizing-the-viscosity-of-carbomer-980-
gels-for-specific-applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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